Cas no 771581-41-0 (3-Thiophenemethanamine,2-amino-)

• Product Name: 3-Thiophenemethanamine,2-amino-
• CAS No: 771581-41-0
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 551707
• Update Time: 2024-01-30

3-Thiophenemethanamine,2-amino- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine,2-amino-
• 3-Thiophenemethanamine,2-amino-(9CI)
• 3-Aminomethyl-thiophen-2-ylamine
• 3-Thiophenemethanamine, 2-amino-
• 3-(aminomethyl)thiophen-2-amine

• Inchi： 1S/C5H8N2S/c6-3-4-1-2-8-5(4)7/h1-2H,3,6-7H2
• InChI Key： KGTUZGCZDTVJKL-UHFFFAOYSA-N
• SMILES： C1(N)SC=CC=1CN

Computed Properties

• Exact Mass: 128.04094
• Monoisotopic Mass: 128.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• PSA: 52.04